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Compound of Interest

Compound Name:
2-Chloro-N-(2,4-

dimethoxybenzyl)acetamide

CAS No.: 928713-27-3

Cat. No.: B3038903

Get Quote

-Chloroacetamide / Benzylacetamide derivative

Executive Summary
2-Chloro-N-(2,4-dimethoxybenzyl)acetamide (CAS: 928713-27-3) is a lipophilic electrophile

commonly used as a synthetic intermediate or a covalent cysteine-targeting probe. Its

physicochemical profile is defined by the reactive

-chloroacetamide "warhead" and the electron-rich dimethoxybenzyl core.

Primary Stock Solvent: Dimethyl Sulfoxide (DMSO) is the requisite solvent for biological

stock solutions (up to 50 mM).

Secondary Solvent: Methanol (MeOH) is suitable for analytical chromatography and

intermediate synthesis but unsuitable for long-term storage due to solvolysis risks.

Critical Handling: This compound is an alkylating agent.[1] Avoid buffers containing thiols

(DTT,
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-ME) during initial dilution to prevent premature quenching.

Physicochemical Profile & Solubility Logic
Understanding the molecule's structure is the key to predicting its behavior in solution.

Property Value / Description Impact on Solubility

Molecular Weight 243.69 g/mol
Low MW facilitates dissolution

in organic solvents.

LogP (Predicted) ~1.56 – 1.88

Moderately lipophilic. High

affinity for DMSO; low aqueous

solubility.

H-Bond Donors 1 (Amide NH)

Limited water solubility; good

solubility in polar aprotic

solvents.

Reactivity Electrophilic C-Cl bond

Susceptible to nucleophilic

attack (solvolysis) in protic

solvents like MeOH.

Structural Diagram & Reactivity Node
The following diagram illustrates the core structure and the reactive center that dictates solvent

compatibility.
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Figure 1: Structural decomposition showing the stability dichotomy between DMSO (inert

storage) and Methanol (reactive risk).

Solubility in DMSO (Dimethyl Sulfoxide)
DMSO is the industry standard for this compound class due to its ability to solvate the aromatic

core while remaining chemically inert toward the alkyl chloride under storage conditions.

Solubility Limits
Max Solubility: Typically >50 mM (>12 mg/mL).

Recommended Stock:10 mM or 20 mM.

Stability: High.[2] Stable at -20°C for >6 months if protected from moisture.

Preparation Protocol (10 mM Stock)
Weighing: Weigh 2.44 mg of the solid compound.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade:

99.9%).

Dissolution: Vortex for 30 seconds. If solid persists, sonicate in a water bath at 37°C for 2

minutes.

Storage: Aliquot into amber vials (to protect from light) and store at -20°C or -80°C.

Critical Note (The "DMSO Freeze"): DMSO freezes at ~19°C. If your stock is frozen, thaw

completely at room temperature and vortex before use to ensure no concentration gradients

exist.

Solubility in Methanol[3]
Methanol is excellent for LC-MS preparation and synthetic transfers but poses a chemical

stability risk for this specific compound.

Solubility Limits
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Max Solubility: High (typically >20 mg/mL).

Usage: Intermediate dilution, recrystallization, or chromatography.

The Solvolysis Risk
The

-chloroacetamide moiety is an alkylating agent. In nucleophilic solvents like methanol, the
chlorine atom can be displaced by a methoxy group over time, especially if the solution is basic
or heated:

Recommendation: Prepare methanol solutions fresh for immediate use. Do not store stock

solutions in methanol for >24 hours.

Experimental Protocol: Solubility Determination
Since batch-specific purity affects solubility, use this "Step-Up" protocol to determine the

precise limit for your specific lot.
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Figure 2: Step-Up Solubility Protocol. This iterative method minimizes compound waste while

identifying the saturation point.

Comparative Summary & Recommendations
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Feature DMSO Methanol
Aqueous Buffer
(PBS)

Solubility Excellent (>50 mM) Good (>20 mM) Poor (<0.1 mM)

Stability High (Inert)
Moderate (Solvolysis

risk)
Low (Hydrolysis risk)

Application
Biological Stocks,

HTS
LC-MS, Synthesis Final Assay Medium

Precaution
Hygroscopic (Keep

dry)
Volatile, Nucleophilic

Requires <1% DMSO

co-solvent

Expert Tips for Assay Development
Aqueous Dilution: When diluting the DMSO stock into aqueous buffer (e.g., for cell

treatment), ensure the final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.

Precipitation Check: Upon dilution into PBS/Media, a "crash out" may occur if the

concentration exceeds ~100 µM. Always inspect the tube for turbidity immediately after

dilution.

Avoid Thiols: Do not use buffers containing DTT, Glutathione, or

-Mercaptoethanol in the initial dilution step, as they will rapidly react with the
chloroacetamide group, neutralizing the compound [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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